YK-4-279

• CAS No.: 1037184-44-3
• Product Name: YK-4-279
• Molecular Formula: C17H13Cl2NO
• Molecular Weight: 366.194
• IUPAC Name: 4,7-dichloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indol-2-one
• Standard InChI: InChI=1S/C17H13Cl2NO4/c1-24-10-4-2-9(3-5-10)13(21)8-17(23)14-11(18)6-7-12(19)15(14)20-16(17)22/h2-7,23H,8H2,1H3,(H,20,22)
• Standard InChIKey: HLXSCTYHLQHQDJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3NC2=O)Cl)Cl)O
• Appearance: White solid powder.
• Description: YK-4-279 is a ETV1 inhibitor, which inhibitor protein-protein interactions between ES-FLI1 and RHA.YK-4-279 effectively antagonizes EWS-FLI1 induced leukemia in a transgenic mouse model. YK-4-279 demonstrates specificity in targeting the oncogene EWS-FLI1. YK-4-279, prevents prostate cancer growth and metastasis in a mouse xenograft model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YK-4-279; YK4-279; YK 4-279; YK-4279; YK4279; YK 4279.
• Reference: 1: Minas TZ, Han J, Javaheri T, Hong SH, Schlederer M, Saygideğer-Kont Y, Çelik H, Mueller KM, Temel I, Özdemirli M, Kovar H, Erkizan HV, Toretsky J, Kenner L, Moriggl R, Üren A. YK-4-279 effectively antagonizes EWS-FLI1 induced leukemia in a transgenic mouse model. Oncotarget. 2015 Nov 10;6(35):37678-94. doi: 10.18632/oncotarget.5520. PubMed PMID: 26462019; PubMed Central PMCID: PMC4741957.; 2: Lamhamedi-Cherradi SE, Menegaz BA, Ramamoorthy V, Aiyer RA, Maywald RL, Buford AS, Doolittle DK, Culotta KS, O'Dorisio JE, Ludwig JA. An Oral Formulation of YK-4-279: Preclinical Efficacy and Acquired Resistance Patterns in Ewing Sarcoma. Mol Cancer Ther. 2015 Jul;14(7):1591-604. doi: 10.1158/1535-7163.MCT-14-0334. Epub 2015 May 11. PubMed PMID: 25964201.; 3: Selvanathan SP, Graham GT, Erkizan HV, Dirksen U, Natarajan TG, Dakic A, Yu S, Liu X, Paulsen MT, Ljungman ME, Wu CH, Lawlor ER, Üren A, Toretsky JA. Oncogenic fusion protein EWS-FLI1 is a network hub that regulates alternative splicing. Proc Natl Acad Sci U S A. 2015 Mar 17;112(11):E1307-16. doi: 10.1073/pnas.1500536112. Epub 2015 Mar 3. PubMed PMID: 25737553; PubMed Central PMCID: PMC4371969.; 4: Erkizan HV, Schneider JA, Sajwan K, Graham GT, Griffin B, Chasovskikh S, Youbi SE, Kallarakal A, Chruszcz M, Padmanabhan R, Casey JL, Üren A, Toretsky JA. RNA helicase A activity is inhibited by oncogenic transcription factor EWS-FLI1. Nucleic Acids Res. 2015 Jan;43(2):1069-80. doi: 10.1093/nar/gku1328. Epub 2015 Jan 6. PubMed PMID: 25564528; PubMed Central PMCID: PMC4333382.; 5: Rahim S, Minas T, Hong SH, Justvig S, Çelik H, Kont YS, Han J, Kallarakal AT, Kong Y, Rudek MA, Brown ML, Kallakury B, Toretsky JA, Üren A. A small molecule inhibitor of ETV1, YK-4-279, prevents prostate cancer growth and metastasis in a mouse xenograft model. PLoS One. 2014 Dec 5;9(12):e114260. doi: 10.1371/journal.pone.0114260. eCollection 2014. PubMed PMID: 25479232; PubMed Central PMCID: PMC4257561.; 6: Tosso PN, Kong Y, Scher L, Cummins R, Schneider J, Rahim S, Holman KT, Toretsky J, Wang K, Üren A, Brown ML. Synthesis and structure-activity relationship studies of small molecule disruptors of EWS-FLI1 interactions in Ewing's sarcoma. J Med Chem. 2014 Dec 26;57(24):10290-303. doi: 10.1021/jm501372p. Epub 2014 Dec 12. PubMed PMID: 25432018; PubMed Central PMCID: PMC4281097.; 7: Kovar H. Blocking the road, stopping the engine or killing the driver? Advances in targeting EWS/FLI-1 fusion in Ewing sarcoma as novel therapy. Expert Opin Ther Targets. 2014 Nov;18(11):1315-28. doi: 10.1517/14728222.2014.947963. Epub 2014 Aug 27. Review. PubMed PMID: 25162919.; 8: van der Ent W, Jochemsen AG, Teunisse AF, Krens SF, Szuhai K, Spaink HP, Hogendoorn PC, Snaar-Jagalska BE. Ewing sarcoma inhibition by disruption of EWSR1-FLI1 transcriptional activity and reactivation of p53. J Pathol. 2014 Aug;233(4):415-24. doi: 10.1002/path.4378. Epub 2014 Jun 27. PubMed PMID: 24974828.; 9: Hong SH, Youbi SE, Hong SP, Kallakury B, Monroe P, Erkizan HV, Barber-Rotenberg JS, Houghton P, Üren A, Toretsky JA. Pharmacokinetic modeling optimizes inhibition of the 'undruggable' EWS-FLI1 transcription factor in Ewing Sarcoma. Oncotarget. 2014 Jan 30;5(2):338-50. PubMed PMID: 24481407; PubMed Central PMCID: PMC3964211.; 10: Barber-Rotenberg JS, Selvanathan SP, Kong Y, Erkizan HV, Snyder TM, Hong SP, Kobs CL, South NL, Summer S, Monroe PJ, Chruszcz M, Dobrev V, Tosso PN, Scher LJ, Minor W, Brown ML, Metallo SJ, Üren A, Toretsky JA. Single enantiomer of YK-4-279 demonstrates specificity in targeting the oncogene EWS-FLI1. Oncotarget. 2012 Feb;3(2):172-82. PubMed PMID: 22383402; PubMed Central PMCID: PMC3326647.; 11: Rahim S, Beauchamp EM, Kong Y, Brown ML, Toretsky JA, Üren A. YK-4-279 inhibits ERG and ETV1 mediated prostate cancer cell invasion. PLoS One. 2011 Apr 29;6(4):e19343. doi: 10.1371/journal.pone.0019343. PubMed PMID: 21559405; PubMed Central PMCID: PMC3084826.; 12: Awad O, Yustein JT, Shah P, Gul N, Katuri V, O'Neill A, Kong Y, Brown ML, Toretsky JA, Loeb DM. High ALDH activity identifies chemotherapy-resistant Ewing's sarcoma stem cells that retain sensitivity to EWS-FLI1 inhibition. PLoS One. 2010 Nov 11;5(11):e13943. doi: 10.1371/journal.pone.0013943. PubMed PMID: 21085683; PubMed Central PMCID: PMC2978678.; 13: Erkizan HV, Kong Y, Merchant M, Schlottmann S, Barber-Rotenberg JS, Yuan L, Abaan OD, Chou TH, Dakshanamurthy S, Brown ML, Uren A, Toretsky JA. A small molecule blocking oncogenic protein EWS-FLI1 interaction with RNA helicase A inhibits growth of Ewing's sarcoma. Nat Med. 2009 Jul;15(7):750-6. doi: 10.1038/nm.1983. Epub 2009 Jul 5. PubMed PMID: 19584866; PubMed Central PMCID: PMC2777681.
• PubChem Compound: 44632017
• Last Modified: Nov 11 2021